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Compound of Interest

Compound Name: Ruthenium trinitrate

Cat. No.: B093012 Get Quote

An important note on nomenclature: The term "Ruthenium trinitrate" is often used

interchangeably with "Ruthenium(III) nitrosyl nitrate." However, the latter, with the chemical

formula Ru(NO)(NO₃)₃, is the more extensively documented and commercially available

compound. This guide will focus on Ruthenium(III) nitrosyl nitrate, while also providing available

information on the simple trinitrate, Ru(NO₃)₃, and its hydrated form.

This technical guide is intended for researchers, scientists, and professionals in drug

development, providing a comprehensive overview of the chemical properties, structure, and

synthesis of Ruthenium(III) nitrosyl nitrate.

Core Chemical Properties
Ruthenium(III) nitrosyl nitrate is a coordination complex that is typically found as a red-brown

crystalline solid or in solution.[1] It is recognized for its utility as a precursor in the synthesis of

various ruthenium-containing catalysts and materials. The presence of the nitrosyl (NO) ligand

significantly influences its chemical behavior and reactivity. The compound is generally soluble

in water.

Quantitative Data Summary
The following tables summarize the key quantitative data for Ruthenium(III) nitrosyl nitrate and

the related, less-characterized Ruthenium(III) nitrate hexahydrate.

Table 1: Chemical Properties of Ruthenium(III) Nitrosyl Nitrate
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Property Value Source(s)

Molecular Formula Ru(NO)(NO₃)₃ [2]

Molecular Weight 317.09 g/mol [1]

Appearance
Red-brown odorless crystals or

liquid solution
[1]

Solubility Miscible with cold water [3]

Density (of 1.5% Ru solution) 1.07 g/mL [4]

Melting Point Decomposes upon heating

Table 2: Chemical Properties of Ruthenium(III) Nitrate Hexahydrate

Property Value Source(s)

Molecular Formula Ru(NO₃)₃·6H₂O [5]

Molecular Weight 395.2 g/mol [5]

Appearance Not specified

Solubility Not specified

Molecular Structure and Characterization
A definitive, experimentally determined crystal structure for solid Ruthenium(III) nitrosyl nitrate

is not readily available in open literature. However, spectroscopic data provides insight into its

molecular structure.

Raman spectroscopy of Ruthenium(III) nitrosyl nitrate in nitric acid solutions reveals vibrations

associated with the ruthenium nitrosyl complexes. Key vibrational bands include those for the

nitrosyl ligand (NO) and the nitrate ligands (NO₃⁻), confirming the coordination of these groups

to the ruthenium center.

While a precise crystal structure is unavailable, the molecular formula Ru(NO)(NO₃)₃ indicates

a central ruthenium atom coordinated to one nitrosyl group and three nitrate groups. The nitrate
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ions can act as monodentate or bidentate ligands, leading to various possible coordination

geometries.

Experimental Protocols
The synthesis of Ruthenium(III) nitrosyl nitrate can be achieved through several methods, often

starting from ruthenium-containing precursors. Below are detailed experimental protocols

adapted from patent literature.

Synthesis from Ruthenium Trichloride Hydrate
This method involves the conversion of ruthenium trichloride to a nitrosyl intermediate, followed

by replacement of the chloride ligands with nitrates.

Experimental Workflow:
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Ruthenium Trichloride Hydrate (RuCl₃·nH₂O)

Intermediate: Ruthenium Nitrosyl Chloride (Ru(NO)Cl₃)

React with HNO₂ in dilute HNO₃
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Caption: Synthesis of Ruthenium(III) Nitrosyl Nitrate from Ruthenium Trichloride.

Methodology:

Preparation of Nitrous Acid (HNO₂) Solution: Synthesize NO and NO₂ gases and dissolve

them in deionized water at 0-4°C to generate a fresh solution of nitrous acid.

Formation of Ruthenium Nitrosyl Chloride: Dissolve commercially available Ruthenium

trichloride hydrate (RuCl₃·nH₂O) in dilute nitric acid. Under reflux, gradually add the prepared

nitrous acid solution with stirring. Continue the reaction until the solution's color changes to

rose red, indicating the formation of the intermediate, Ruthenium nitrosyl chloride

(Ru(NO)Cl₃).[6]
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Nitrate Ligand Exchange: Cool the solution containing the Ruthenium nitrosyl chloride

intermediate. Add a solution of silver nitrate (AgNO₃) to precipitate the chloride ions as silver

chloride (AgCl).[6]

Isolation of the Product: Filter the mixture to remove the AgCl precipitate. The resulting

filtrate is a solution of Ruthenium(III) nitrosyl nitrate in dilute nitric acid.[6]

Obtaining the Solid Product: The solid, crystalline Ruthenium(III) nitrosyl nitrate can be

obtained by evaporating the solvent from the filtrate.[6]

Synthesis from Ruthenium-containing Spent Catalyst
This method details the recovery and conversion of ruthenium from a spent catalyst into

Ruthenium(III) nitrosyl nitrate.

Experimental Workflow:
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Ruthenium-containing Spent Catalyst
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Caption: Synthesis of Ruthenium(III) Nitrosyl Nitrate from a Spent Catalyst.

Methodology:
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Preparation of the Catalyst: Dry and calcine the ruthenium-containing spent catalyst to

remove organic residues.

Formation of Ruthenium Tetroxide: Reduce the calcined catalyst with hydrogen to form

metallic ruthenium. Subsequently, oxidize the metallic ruthenium with a mixed gas of ozone

and air to produce volatile ruthenium tetroxide (RuO₄).[7]

Formation of Ruthenium(III) Nitrate: Absorb the gaseous RuO₄ into a nitric acid solution to

form a solution of Ruthenium(III) nitrate (Ru(NO₃)₃).[7]

Conversion to Nitrosyl Nitrate: To the Ruthenium(III) nitrate solution, slowly add solid sodium

nitrite (NaNO₂) with stirring and heat under reflux. The reaction is: Ru(NO₃)₃ + 2NaNO₂ +

2HNO₃ → Ru(NO)(NO₃)₃ + 2NaNO₃ + NO₂↑ + H₂O.[7]

Isolation of the Solid Product: Extract the resulting solution with anhydrous ether.

Evaporation of the ether from the extract yields solid Ruthenium(III) nitrosyl nitrate.[7]

Applications in Research and Development
Ruthenium(III) nitrosyl nitrate serves as a valuable precursor and catalyst in various domains of

chemical synthesis and materials science.

Catalysis: It is employed as a catalyst in a range of organic reactions, including

hydrogenations, carbonylations, and hydrosilylations.

Materials Science: It is used in the production of thick-film resistors and as a precursor for

the synthesis of ruthenium-based nanomaterials with unique electronic and catalytic

properties.

Electrochemistry: The compound is utilized in the fabrication of bifunctional electrodes for

applications such as Li-air batteries and in electrocatalysts for water splitting.[8]

This guide provides a foundational understanding of Ruthenium(III) nitrosyl nitrate for

professionals in scientific research and development. The provided data and protocols are

intended to facilitate further investigation and application of this versatile ruthenium compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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